7-Bromo-2-methylpyrido[2,3-b]pyrazine

• IUPAC Name: 7-bromo-2-methylpyrido[2,3-b]pyrazine
• InChI: InChI=1S/C8H6BrN3/c1-5-3-10-8-7(12-5)2-6(9)4-11-8/h2-4H,1H3
• InChI Key: VUTYRYIQTGJKBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=N1)C=C(C=N2)Br
• Molecular Formula: C8H6BrN3
• DSSTOX Substance ID: DTXSID70437541
• Molecular Weight: 224.06 g/mol
• CAS No.: 155629-94-0

Description

7-Bromo-2-methylpyrido[2,3-b]pyrazine (BMPP) is an organic compound belonging to the pyrido[2,3-b]pyrazine family of compounds. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial compounds. BMPP has several unique properties, such as its ability to form strong hydrogen bonds, which make it a useful molecule in many applications.

Scientific Research Applications

Optoelectronic Material Development

The compound 7-Bromo-2-methylpyrido[2,3-b]pyrazine is utilized in the development of organic optoelectronic materials. A study by Meti et al. (2017) elaborates on the synthesis of dipyrrolopyrazine (DPP) derivatives, including this compound. These compounds are synthesized through metal-free and metal-catalyzed amination, leading to efficient production of pyrrolopyrazines with promising optical and thermal properties for optoelectronic applications (Meti et al., 2017).

Crystal Structure Analysis

The crystal structures of pyrido[2,3-b]pyrazine derivatives, including this compound, have been studied to understand their molecular configurations. Popek and Crundwell (2019) analyzed the crystal structures of these compounds, noting the specific dihedral angles and inclinations in the bromo derivative, which are crucial for understanding their chemical and physical properties (Popek & Crundwell, 2019).

Synthesis and Biological Evaluation

This compound is also integral in the synthesis of various organic compounds with potential biological activities. For example, Rodrigues et al. (2021) synthesized novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates using 7-bromothieno[2,3-b]pyrazine. These compounds were evaluated for antitumor activity, showing promise in inhibiting human tumor cells growth without significant toxicity in non-tumor cells (Rodrigues et al., 2021).

Corrosion Inhibition

Research has also explored the use of pyrazine derivatives, including this compound, as corrosion inhibitors. A study by Obot and Gasem (2014) investigated the adsorption properties of pyrazine compounds on steel, indicating their potential as corrosion inhibitors. Their work involved quantum chemical calculations and molecular dynamics simulations to understand the binding energies and reactivity of these compounds on metal surfaces (Obot & Gasem, 2014).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H320, and H335. Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes.